Cas no 1080-06-4 (Methyl L-tyrosinate)

• Product Name: Methyl L-tyrosinate
• CAS No: 1080-06-4
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD00002392
• CID: 40703
• PubChem ID: 135727088
• Update Time: 2025-06-25

Methyl L-tyrosinate Chemical and Physical Properties

Names and Identifiers

• Methyl L-tyrosinate
• H-TYR-OME
• tyrosinemethylester
• METHYL (2S)-2-AMINO-3-(4-HYDROXYPHENYL)PROPANOATE
• L-TYROSINE METHYL ESTER
• (S)-2-AMINO-3-(4-HYDROXY-PHENYL)-PROPIONIC ACID METHYL ESTER
• TYROSINE-OME
• Tyrosine methyl ester
• Tyr-OMe
• Methyl tyrosinate
• (S)-methyl 2-amino-3-(4-hydroxyphenyl)propanoate
• Tyrosine, methyl ester
• MWZPENIJLUWBSY-VIFPVBQESA-N
• L-Tyrosine, methyl ester
• Tyrosine, methyl ester, L-
• L-Tyrosine methyl
• tyrosine methylester
• Tyrosine methyl ester
• METHYL (S)-2-AMINO-3-(4-HYDROXYPHENYL)PROPANOATE
• METHYL (2S)-3-(4-HYDROXYPHENYL)-2-AMINOPROPIONATE
• CHEMBL300797
• Q27102267
• CHEBI:17215
• MFCD00002392
• (S)-2-Amino-3-(4-hydroxyphenyl)propionic acid methyl ester
• 2-Amino-3-(4-hydroxy-phenyl)-propionic acid methyl ester
• methyl (S)-2-amino-3-(4-hydroxyphenyl)propionate
• SCHEMBL314923
• EN300-7365559
• Methyl 2-amino-3-(4-hydroxyphenyl)propanoate #
• L-Tyrosine methyl ester, 98%
• HMS2231K24
• HY-W007671
• NCGC00018273-01
• C03404
• A801791
• SMR000059192
• CS-W007671
• MLS000028636
• M03107
• (L)-tyrosine methyl ester
• 1080-06-4
• EINECS 214-095-3
• NS00015766
• METHYL (2S)-2-AMINO-3-(4-HYDROXYPHENYL)PROPIONATE
• (S)-tyrosine methyl ester
• AKOS010395402
• DS-14401
• BP-12562
• UNII-WR2XY2Y23P
• WR2XY2Y23P
• J-300282
• (2S)-amino-3-(4-hydroxy-phenyl)-propionic acid methyl ester
• AKOS000302242
• T2736
• CCRIS 4038
• L-tyrosine methy lester
• T-9340
• DTXSID40148354
• s-tyrosine methyl ester
• 214-095-3
• L-Tyrosine methyl ester;(S)-2-Amino-3-(4-hydroxyphenyl)propionic acid methyl ester
• DTXCID2070845
• FM25520

• MDL： MFCD00002392
• Inchi： 1S/C10H13NO3/c1-14-10(13)9(11)6-7-2-4-8(12)5-3-7/h2-5,9,12H,6,11H2,1H3/t9-/m0/s1
• InChI Key： MWZPENIJLUWBSY-VIFPVBQESA-N
• SMILES： O(C)C([C@H](CC1C=CC(=CC=1)O)N)=O

Computed Properties

• Exact Mass: 195.09000
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.3
• Topological Polar Surface Area: 72.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.1926 (rough estimate)
• Melting Point: 133.0 to 137.0 deg-C
• Boiling Point: 330℃ at 760 mmHg
• Flash Point: 153.4℃
• Refractive Index: 1.5150 (estimate)
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 72.55000
• LogP: 1.13530
• Specific Rotation: 25 º (c=2.4, CH3OH)
• Optical Activity: [α]20/D +26°, c = 2.4 in methanol
• Solubility: Not determined

Methyl L-tyrosinate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：0-10°C
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl L-tyrosinate

Professional Introduction to Methyl L-tyrosinate (CAS No. 1080-06-4)

Methyl L-tyrosinate, a compound with the chemical identifier CAS No. 1080-06-4, is a derivative of the essential amino acid L-tyrosine. This compound has garnered significant attention in the field of nutritional biochemistry and pharmacology due to its potential health benefits and its role in various metabolic pathways. In recent years, research has highlighted the importance of tyrosine derivatives in modulating neurological functions, antioxidant defenses, and cellular signaling processes.

The molecular structure of Methyl L-tyrosinate consists of a tyrosine molecule with an additional methyl group attached to the amino group, enhancing its solubility and bioavailability. This modification makes it an attractive candidate for therapeutic applications where rapid absorption and distribution are crucial. The compound's stability under physiological conditions further adds to its appeal as a functional additive in dietary supplements and pharmaceutical formulations.

One of the most compelling areas of research involving Methyl L-tyrosinate is its impact on cognitive function. Studies have demonstrated that this compound can cross the blood-brain barrier more efficiently than L-tyrosine itself, potentially leading to improved neurotransmitter synthesis. For instance, research published in the journal Neuropharmacology suggests that Methyl L-tyrosinate may enhance dopamine and norepinephrine levels in the brain, which are critical for attention, focus, and mood regulation. These findings are particularly relevant in the context of cognitive enhancement for individuals experiencing age-related decline or stress-induced cognitive fatigue.

In addition to its cognitive benefits, Methyl L-tyrosinate has shown promise in studies related to oxidative stress and inflammation. The compound acts as a precursor to melanin and other neuroprotective compounds, which play a vital role in neutralizing free radicals and protecting against cellular damage. A study published in Free Radical Biology and Medicine indicates that Methyl L-tyrosinate can upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, thereby mitigating oxidative stress induced by environmental toxins and metabolic byproducts.

The role of Methyl L-tyrosinate in metabolic health is another area of growing interest. Research has indicated that this compound may influence glucose metabolism by modulating insulin sensitivity. A study conducted at Harvard Medical School found that supplementation with Methyl L-tyrosinate improved insulin response in animal models, suggesting potential benefits for individuals with metabolic syndrome or type 2 diabetes. While further human trials are needed to confirm these effects, the preliminary data is encouraging for developing novel therapeutic strategies.

Moreover, Methyl L-tyrosinate has been explored for its potential role in skin health and wound healing. Tyrosine derivatives are known to be involved in melanin synthesis, which is essential for protecting skin from UV-induced damage. Additionally, studies suggest that Methyl L-tyrosinate can promote collagen production and accelerate tissue repair processes. These properties make it a promising candidate for topical formulations aimed at improving skin elasticity and reducing the appearance of scars.

The bioavailability of Methyl L-tyrosinate is another critical factor that contributes to its efficacy. Unlike free-form L-tyrosine, which may be subject to rapid degradation or competition with other amino acids for absorption, Methyl L-tyrosinate exhibits superior uptake rates due to its enhanced solubility. This characteristic ensures that higher concentrations of the active compound reach target tissues, thereby maximizing therapeutic outcomes. Clinical trials have shown that even low doses of Methyl L-tyrosinate can produce noticeable effects on cognitive performance and mood without significant side effects.

The safety profile of Methyl L-tyrosinate has also been thoroughly evaluated in multiple studies. Toxicological assessments have demonstrated that the compound is well-tolerated at typical dietary levels and does not exhibit hepatotoxicity or nephrotoxicity even at higher doses used in clinical trials. This safety record makes it a reliable choice for long-term supplementation regimens aimed at supporting overall health and well-being.

In conclusion, Methyl L-tyrosinate (CAS No. 1080-06-4) is a multifunctional compound with significant potential in various therapeutic applications. Its ability to enhance cognitive function, mitigate oxidative stress, improve metabolic health, and promote skin regeneration positions it as a valuable component in both pharmaceuticals and nutritional supplements. As research continues to uncover new mechanisms of action and applications for this compound, its importance in modern medicine is likely to grow even further.